Cas no 586377-16-4 (methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate)

• Product Name: methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate
• CAS No: 586377-16-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 2115612
• Update Time: 2025-06-11

methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate Chemical and Physical Properties

Names and Identifiers

• alpha-amino-1,4-Dioxaspiro[4.5]decane-8-acetic acid methyl ester
• methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate
• AMINO-(1,4-DIOXA-SPIRO[4.5]DEC-8-YL)-ACETIC ACID METHYL ESTER
• CIRIPLWORARIIA-UHFFFAOYSA-N
• methyl amino(1,4-dioxaspiro[4.5]dec-8-yl)acetate

• Inchi： 1S/C11H19NO4/c1-14-10(13)9(12)8-2-4-11(5-3-8)15-6-7-16-11/h8-9H,2-7,12H2,1H3
• InChI Key： CIRIPLWORARIIA-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C(=O)OC)N)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 70.8

Additional information on methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate

Introduction to Methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate (CAS No. 586377-16-4)

Methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate, identified by its CAS number 586377-16-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of spirocyclic derivatives that have garnered attention due to their unique structural properties and potential biological activities.

The molecular structure of methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate features a spirocyclic core, which is a fused ring system consisting of two heterocyclic rings connected by a single atom. In this case, the spirocyclic system is composed of a dioxane ring and a decane ring, creating a highly stable and rigid framework. This structural motif is particularly intriguing because it can influence the compound's interactions with biological targets, making it a valuable scaffold for drug discovery.

The presence of an amino group and an acetate moiety in the molecule further enhances its potential as a pharmacophore. The amino group can participate in hydrogen bonding interactions, while the acetate group can provide additional binding sites or undergo metabolic transformations. These features make methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate a promising candidate for further investigation in medicinal chemistry.

Recent research in the field of spirocyclic compounds has highlighted their utility in developing novel therapeutic agents. Spirocycles are known for their ability to exhibit high binding affinity and selectivity due to their rigid and conformationally restricted structures. This property is particularly advantageous in drug design, where achieving precise interactions with biological targets is crucial.

In particular, studies have shown that spirocyclic derivatives can exhibit significant activity against various biological targets, including enzymes and receptors involved in metabolic pathways. For instance, derivatives of dioxaspiro compounds have been investigated for their potential in modulating enzyme activity related to inflammation and pain signaling. The unique structural features of methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate suggest that it may possess similar properties and could be explored for similar therapeutic applications.

The synthesis of methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate presents an interesting challenge due to the complexity of the spirocyclic core. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in achieving the desired structural complexity.

The pharmacological evaluation of methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate is currently underway in several research laboratories. Preliminary studies have shown promising results in terms of bioactivity and selectivity against certain target enzymes. These findings are encouraging and warrant further investigation into its potential therapeutic applications.

In addition to its pharmacological properties, methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate may also find applications in other areas of chemical research. Its unique structure makes it a valuable tool for studying molecular recognition processes and for developing new synthetic strategies. Furthermore, its potential as a building block for more complex molecules cannot be underestimated.

The future prospects for methyl 2-amino-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetate are bright, with ongoing research expected to uncover new insights into its biological activities and synthetic utility. As our understanding of spirocyclic compounds continues to grow, so too will the opportunities for developing novel therapeutic agents based on these fascinating molecular frameworks.